Cas no 16562-04-2 (2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, stereoisomer)

• Product Name: 2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, stereoisomer
• CAS No: 16562-04-2
• MF: C₆H₁₁N₃O₃
• MW: 173.169841051102
• CID: 121734
• Update Time: 2024-01-24

2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, stereoisomer Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, stereoisomer
• 3-[(AMINOOXY)METHYL]-6-METHYLPIPERAZINE-2,5-DIONE
• 2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-,stereoisomer(8CI)

• Inchi： 1S/C6H11N3O3/c1-3-5(10)9-4(2-12-7)6(11)8-3/h3-4H,2,7H2,1H3,(H,8,11)(H,9,10)
• InChI Key： NEPHRNHDXGKJEN-UHFFFAOYSA-N
• SMILES： N1C(C)C(=O)NC(CON)C1=O

Computed Properties

• Exact Mass: 173.08
• Monoisotopic Mass: 173.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 588.1±35.0 °C(Predicted)
• pka: 12.85±0.60(Predicted)